Cas no 1040674-69-8 (4-cyclopropaneamido-N-{2-[(2-oxo-2H-chromen-3-yl)formamido]ethyl}benzamide)

• Product Name: 4-cyclopropaneamido-N-{2-[(2-oxo-2H-chromen-3-yl)formamido]ethyl}benzamide
• CAS No: 1040674-69-8
• MF: C₂₃H₂₁N₃O₅
• MW: 419.429945707321
• CID: 6361270
• PubChem ID: 25893469
• Update Time: 2025-10-12

4-cyclopropaneamido-N-{2-[(2-oxo-2H-chromen-3-yl)formamido]ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropaneamido-N-{2-[(2-oxo-2H-chromen-3-yl)formamido]ethyl}benzamide
• N-[2-[[4-(cyclopropanecarbonylamino)benzoyl]amino]ethyl]-2-oxochromene-3-carboxamide
• AKOS024501151
• N-(2-(4-(cyclopropanecarboxamido)benzamido)ethyl)-2-oxo-2H-chromene-3-carboxamide
• 1040674-69-8
• F5226-0454

• Inchi： 1S/C23H21N3O5/c27-20(14-7-9-17(10-8-14)26-21(28)15-5-6-15)24-11-12-25-22(29)18-13-16-3-1-2-4-19(16)31-23(18)30/h1-4,7-10,13,15H,5-6,11-12H2,(H,24,27)(H,25,29)(H,26,28)
• InChI Key： VFSKRQPNXMYUJO-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2)C=C1C(NCCNC(=O)C1=CC=C(NC(C2CC2)=O)C=C1)=O

Computed Properties

• Exact Mass: 419.14812078g/mol
• Monoisotopic Mass: 419.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-cyclopropaneamido-N-{2-[(2-oxo-2H-chromen-3-yl)formamido]ethyl}benzamide

Research Brief on 4-cyclopropaneamido-N-{2-[(2-oxo-2H-chromen-3-yl)formamido]ethyl}benzamide (CAS: 1040674-69-8)

Recent studies have highlighted the potential of 4-cyclopropaneamido-N-{2-[(2-oxo-2H-chromen-3-yl)formamido]ethyl}benzamide (CAS: 1040674-69-8) as a promising compound in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and therapeutic development. The compound's scaffold combines a coumarin derivative with a cyclopropaneamide moiety, which is believed to contribute to its bioactivity and selectivity.

The primary focus of recent research has been on elucidating the mechanism of action and therapeutic potential of this compound. Preliminary in vitro studies suggest that it exhibits significant inhibitory activity against specific protein targets involved in inflammatory pathways and oncogenic signaling. These findings position the compound as a candidate for further development in anti-inflammatory and anti-cancer therapies. The precise molecular interactions and binding affinities are currently under investigation using advanced techniques such as X-ray crystallography and molecular docking simulations.

In addition to its biological activity, the synthetic pathway and optimization of 4-cyclopropaneamido-N-{2-[(2-oxo-2H-chromen-3-yl)formamido]ethyl}benzamide have been explored to enhance yield and purity. Recent publications describe improved synthetic methods that reduce byproduct formation and increase scalability, which are critical for potential industrial applications. These advancements are expected to facilitate further preclinical studies and eventual clinical trials.

Another area of interest is the compound's pharmacokinetic properties. Early-stage studies in animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. While the compound shows favorable bioavailability, researchers are investigating strategies to mitigate rapid metabolic degradation, which could enhance its therapeutic efficacy. Modifications to the chemical structure are being considered to improve stability without compromising activity.

Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the development of this compound. Several patents have been filed recently, covering its use in various therapeutic areas, including neurodegenerative diseases and autoimmune disorders. These patents highlight the broad applicability of 4-cyclopropaneamido-N-{2-[(2-oxo-2H-chromen-3-yl)formamido]ethyl}benzamide and underscore its commercial potential.

In conclusion, 4-cyclopropaneamido-N-{2-[(2-oxo-2H-chromen-3-yl)formamido]ethyl}benzamide (CAS: 1040674-69-8) represents a promising avenue for drug development. Its unique chemical structure, combined with demonstrated biological activity, makes it a compelling subject for ongoing research. Future studies will likely focus on optimizing its pharmacological properties and exploring its therapeutic potential in greater detail. The compound's progress will be closely monitored by the scientific and pharmaceutical communities as it moves through the development pipeline.